Cas no 2248379-05-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate
• CAS No: 2248379-05-5
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 6577521
• PubChem ID: 165729389
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate
• 2248379-05-5
• EN300-6516705

• Inchi： 1S/C17H13N3O4/c1-9-13(8-18-14(19-9)10-6-7-10)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-5,8,10H,6-7H2,1H3
• InChI Key： JPVJIYKVVOPXNE-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(C2CC2)=NC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate (CAS No. 2248379-05-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate, identified by its CAS number 2248379-05-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound’s framework integrates an isoindole core with a pyrimidine moiety, both of which are well-documented for their roles in drug design and development.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate as a versatile scaffold for the discovery of novel therapeutic agents. The presence of a dioxo group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the cyclopropyl and methyl substituents contribute to its pharmacophoric properties, influencing both its solubility and interactions with biological targets.

In the realm of drug discovery, the combination of an isoindole and pyrimidine scaffold has been explored for various therapeutic applications. For instance, isoindole derivatives are known for their antimicrobial and anti-inflammatory properties, while pyrimidine-based compounds are widely used in antiviral and anticancer therapies. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate position it as a promising candidate for further investigation in these areas.

Current research endeavors are focused on elucidating the mechanism of action of this compound. Preliminary studies suggest that it may exert its biological effects by modulating key signaling pathways involved in inflammation and cell proliferation. The dioxo group’s ability to engage in hydrogen bonding and its potential to act as a Michael acceptor make it an attractive feature for designing molecules with enhanced binding affinity to biological targets. Additionally, the cyclopropyl moiety is known to improve metabolic stability, a critical factor in drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also pave the way for scalable production processes.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it a valuable tool for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacokinetic profiles and reduced side effects. The integration of machine learning algorithms into virtual screening has further accelerated the discovery process, enabling the identification of novel derivatives with enhanced therapeutic potential.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-4-methylpyrimidine-5-carboxylate has revealed several promising activities. In vitro assays have demonstrated its efficacy against various disease-related targets, including enzymes involved in metabolic disorders and receptors implicated in neurodegenerative diseases. These findings underscore its potential as a lead compound for further optimization towards clinical applications.

Future research directions include exploring the compound’s interactions with complex biological systems through preclinical studies. Animal models will provide insights into its pharmacodynamics and pharmacokinetics, while cellular assays will help elucidate its molecular mechanisms. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies heavily on innovative molecular architectures like that of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-cyclopropyl -4-methylpyrimidine -5-carboxylate (CAS No. 2248379 -05 -5). Its unique combination of structural features positions it as a cornerstone in medicinal chemistry research. As our understanding of disease mechanisms evolves, compounds such as this will play an increasingly pivotal role in addressing unmet medical needs.